Cas no 852180-66-6 (N-methyl-N-(2-thien-2-ylbenzyl)amine)

N-methyl-N-(2-thien-2-ylbenzyl)amine is a specialized organic compound featuring a benzylamine core substituted with a methyl group and a thien-2-yl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of bioactive molecules. The thiophene ring enhances electron-rich character, facilitating diverse functionalization pathways. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic derivatization. The compound is typically handled under inert conditions due to its sensitivity to oxidation. Suitable for research-scale applications, it offers a versatile scaffold for exploring structure-activity relationships in medicinal chemistry. Purity and stability are critical for reproducible results in synthetic workflows.
N-methyl-N-(2-thien-2-ylbenzyl)amine structure
852180-66-6 structure
Product Name:N-methyl-N-(2-thien-2-ylbenzyl)amine
CAS No:852180-66-6
MF:C12H13NS
MW:203.30332159996
MDL:MFCD07368538
CID:719818
PubChem ID:7060565
Update Time:2025-05-20

N-methyl-N-(2-thien-2-ylbenzyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-2-(2-thienyl)-
    • N-methyl-1-(2-thiophen-2-ylphenyl)methanamine
    • N-Methyl-N-(2-thien-2-ylbenzyl)amine
    • N-Methyl-2-thien-2-ylbenzylamine
    • Q27096114
    • CHEMBL549343
    • N-methyl-1-(2-(thiophen-2-yl)phenyl)methanamine
    • 852180-66-6
    • CS-0206205
    • MFCD07368538
    • DTXSID00427632
    • SCHEMBL21067981
    • N-Methyl-2-(2-thienyl)benzenemethanamine
    • methyl({[2-(thiophen-2-yl)phenyl]methyl})amine
    • Benzenemethanamine, N-methyl-2-(2-thienyl)-
    • JXK7BCF78O
    • NS00069547
    • PD005469
    • J-523693
    • methyl(((2-(thiophen-2-yl)phenyl)methyl))amine
    • HMS3604E04
    • UNII-JXK7BCF78O
    • BS-24189
    • DTXCID30378466
    • BDBM50294171
    • DB07196
    • N-methyl-N-(2-thien-2-ylbenzyl)amine
    • MDL: MFCD07368538
    • Inchi: 1S/C12H13NS/c1-13-9-10-5-2-3-6-11(10)12-7-4-8-14-12/h2-8,13H,9H2,1H3
    • InChI Key: MRKJJEJYTBOUTH-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC=CC=1CNC

Computed Properties

  • Exact Mass: 203.07700
  • Monoisotopic Mass: 203.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.3Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 321.7°C at 760 mmHg
  • Flash Point: 148.4°C
  • Refractive Index: 1.586
  • PSA: 40.27000
  • LogP: 3.52540

N-methyl-N-(2-thien-2-ylbenzyl)amine Security Information

N-methyl-N-(2-thien-2-ylbenzyl)amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on N-methyl-N-(2-thien-2-ylbenzyl)amine

N-Methyl-N-(2-Thien-2-Ylbenzyl)Amine: A Comprehensive Overview

N-Methyl-N-(2-thien-2-ylbenzyl)amine, also known by its CAS number 852180-66-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to an amine functional group, further connected to a benzyl group substituted with a thienyl moiety. The presence of the thienyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of N-Methyl-N-(2-thien-2-ylbenzyl)amine in various areas, including drug discovery and material science. Its ability to act as a versatile building block in organic synthesis has been extensively explored, particularly in the construction of bioactive molecules with complex architectures. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of heterocyclic compounds, which are often associated with significant pharmacological activities.

The synthesis of CAS No. 852180-66-6 involves a multi-step process that typically begins with the preparation of the thienylbenzylamine intermediate. This is followed by methylation using appropriate reagents to introduce the methyl group onto the nitrogen atom. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the identity and purity of the synthesized compound.

In terms of pharmacological activity, N-Methyl-N-(2-thien-2-ylbenzyl)amine has shown promise in several biological assays. For instance, studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary results from in vitro experiments suggest that this compound may possess antioxidant properties, which could be exploited in the development of therapeutic agents targeting oxidative stress-related diseases.

The structural versatility of CAS No. 852180-66-6 also makes it an attractive candidate for use in material science applications. For example, researchers have investigated its potential as a precursor for the synthesis of conducting polymers, which are widely used in electronic devices such as sensors and organic light-emitting diodes (OLEDs). The thienyl group in the molecule contributes to its conjugation properties, which are crucial for achieving desirable electronic characteristics in these materials.

Furthermore, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N-Methyl-N-(2-thien-2-ylbenzyl)amine. These studies have provided insights into the compound's electronic structure, reactivity, and interactions with biological targets at the molecular level. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery and material design processes.

In conclusion, N-Methyl-N-(2-thien-2-ylbenzyl)amine (CAS No. 852180-66-6) is a fascinating compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with its promising biological and material properties, positions it as an important molecule for future research and development efforts.

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